Cas no 1820638-85-4 (3-(cyclohexanesulfonyl)azetidine hydrochloride)

• Product Name: 3-(cyclohexanesulfonyl)azetidine hydrochloride
• CAS No: 1820638-85-4
• MDL: MFCD26793408
• CID: 4619081
• Update Time: 2025-08-04

3-(cyclohexanesulfonyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexanesulfonyl)azetidine hydrochloride

• MDL： MFCD26793408

Additional information on 3-(cyclohexanesulfonyl)azetidine hydrochloride

3-(Cyclohexanesulfonyl)azetidine Hydrochloride: A Comprehensive Overview of Its Properties and Applications

3-(Cyclohexanesulfonyl)azetidine hydrochloride (CAS No. 1820638-85-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexanesulfonyl and azetidine moieties, offers a wide range of applications, particularly in drug discovery and development. Its molecular structure, which includes a sulfonyl group attached to a cyclohexane ring and an azetidine ring, makes it a valuable intermediate in the synthesis of bioactive molecules.

The 3-(cyclohexanesulfonyl)azetidine hydrochloride is known for its stability and solubility, which are critical factors in its utility in various chemical reactions. Researchers have explored its potential as a building block in the creation of novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs. The compound's ability to modulate specific biological pathways has made it a subject of interest in modern medicinal chemistry.

One of the key advantages of 3-(cyclohexanesulfonyl)azetidine hydrochloride is its versatility. It can be used in peptide synthesis, catalysis, and as a precursor for more complex molecules. Its hydrochloride salt form enhances its solubility in aqueous solutions, making it easier to handle in laboratory settings. This property is particularly beneficial for researchers working on high-throughput screening and drug formulation.

In recent years, the demand for 3-(cyclohexanesulfonyl)azetidine hydrochloride has increased due to its role in the development of small-molecule inhibitors. These inhibitors are crucial in targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. The compound's unique structure allows it to interact with biological targets in a selective manner, reducing off-target effects and improving therapeutic efficacy.

The synthesis of 3-(cyclohexanesulfonyl)azetidine hydrochloride involves a series of well-defined chemical steps, ensuring high purity and yield. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its identity and assess its quality. These rigorous quality control measures are essential for its use in pharmaceutical research and preclinical studies.

From a market perspective, 3-(cyclohexanesulfonyl)azetidine hydrochloride is gaining traction as a key intermediate in the pharmaceutical industry. Its applications extend beyond drug discovery to include agrochemicals and material science. The compound's stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its commercial viability.

Researchers and industry professionals often seek information on the safety profile of 3-(cyclohexanesulfonyl)azetidine hydrochloride. While it is generally considered safe for laboratory use, proper handling procedures, including the use of personal protective equipment (PPE), are recommended. Its non-hazardous nature under standard conditions makes it a preferred choice for many applications.

In conclusion, 3-(cyclohexanesulfonyl)azetidine hydrochloride (CAS No. 1820638-85-4) is a versatile and valuable compound with broad applications in pharmaceutical and chemical research. Its unique properties, combined with its growing demand in the industry, make it a subject of ongoing interest. As research continues to uncover new uses for this compound, its role in advancing science and technology is expected to expand further.